Cas no 1156897-40-3 (4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1156897-40-3
• MF: C₉H₈ClN₃S
• MW: 225.697918891907
• CID: 5215582
• PubChem ID: 43663907
• Update Time: 2026-03-06

4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanamine, N-(4-chlorophenyl)-
• 4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C9H8ClN3S/c10-7-1-3-8(4-2-7)11-5-9-6-14-13-12-9/h1-4,6,11H,5H2
• InChI Key： ORSNIHGCTHZJFT-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2=CC=C(Cl)C=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline

Comprehensive Overview of 4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS No. 1156897-40-3)

The compound 4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS No. 1156897-40-3) is a specialized organic molecule that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and materials science. Its unique structural features, combining a thiadiazole ring with a chloroaniline moiety, make it a versatile intermediate for synthesizing advanced functional materials. Researchers and industry professionals frequently search for terms like "thiadiazole derivatives applications" and "chloroaniline synthesis methods", reflecting the growing interest in this compound's potential.

One of the key reasons for the popularity of 4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline is its role in developing novel crop protection agents. With increasing global concerns about sustainable agriculture and pest resistance management, this compound's derivatives are being explored for their efficacy against a broad spectrum of plant pathogens. Searches for "eco-friendly agrochemicals" and "next-generation fungicides" often lead to discussions about thiadiazole-based compounds like this one.

From a chemical perspective, the 1,2,3-thiadiazole core in CAS 1156897-40-3 contributes to remarkable stability and bioactivity, while the 4-chloroaniline segment enhances its binding affinity to biological targets. This dual functionality explains why queries such as "structure-activity relationship of thiadiazoles" and "chloroaniline moiety effects" are commonly associated with this compound in academic literature.

In pharmaceutical research, 4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline serves as a precursor for developing potential therapeutic agents. Its structural motifs appear in investigations related to antimicrobial drug discovery and enzyme inhibition studies, topics that consistently rank high in scientific search trends. The compound's ability to modulate biological pathways makes it valuable for researchers studying "small molecule drug development" and "targeted therapy approaches".

The synthesis and handling of CAS 1156897-40-3 require specialized knowledge due to the reactivity of its functional groups. Laboratory professionals often search for "safe handling of thiadiazole compounds" and "analytical methods for chloroaniline derivatives", underscoring the need for proper technical protocols. Advanced characterization techniques like HPLC, NMR, and mass spectrometry are typically employed to ensure the compound's purity and identity.

Environmental considerations surrounding 4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline have also become a focus area, with search terms like "biodegradation of aromatic amines" and "green chemistry alternatives" gaining traction. Researchers are investigating the compound's environmental fate and developing more sustainable production methods to align with global green chemistry initiatives.

Market analysts note growing interest in CAS 1156897-40-3 from specialty chemical manufacturers, particularly in regions with strong agrochemical and pharmaceutical sectors. Business-related searches such as "thiadiazole derivatives market trends" and "custom synthesis of chloroaniline compounds" reflect this commercial potential. The compound's versatility positions it as valuable intellectual property in multiple industries.

From a regulatory standpoint, proper documentation and compliance are essential when working with 4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline. Professionals frequently search for "chemical safety data sheets" and "regulatory guidelines for specialty chemicals" to ensure adherence to international standards. The compound's classification and handling requirements are important considerations for research institutions and industrial users alike.

Future research directions for CAS 1156897-40-3 may explore its potential in emerging fields like materials science and nanotechnology. The compound's molecular architecture suggests possible applications in conductive polymers or molecular sensors, areas that generate substantial scientific curiosity as evidenced by search terms like "functional organic materials development" and "smart chemical sensors".

In conclusion, 4-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline represents a fascinating case study in multifunctional organic chemistry. Its diverse applications across industries, combined with ongoing research into its properties and derivatives, ensure that this compound will remain relevant in scientific and industrial contexts. The frequent searches for "thiadiazole chemistry advancements" and "specialty chemical innovations" confirm the sustained interest in this valuable chemical entity.